![molecular formula C16H23NO3 B5338459 N-(2-hydroxycyclohexyl)-4-methoxy-N,3-dimethylbenzamide](/img/structure/B5338459.png)
N-(2-hydroxycyclohexyl)-4-methoxy-N,3-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-hydroxycyclohexyl)-4-methoxy-N,3-dimethylbenzamide, also known as OHM-12471, is a chemical compound with potential therapeutic applications. It belongs to the class of compounds known as CB1 receptor antagonists, which have been studied for their potential use in treating obesity, diabetes, and other metabolic disorders. In
Scientific Research Applications
N-(2-hydroxycyclohexyl)-4-methoxy-N,3-dimethylbenzamide has been studied for its potential therapeutic applications in the treatment of obesity, diabetes, and other metabolic disorders. It acts as a CB1 receptor antagonist, which can block the effects of endocannabinoids and reduce appetite and food intake. This compound has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.
Mechanism of Action
N-(2-hydroxycyclohexyl)-4-methoxy-N,3-dimethylbenzamide acts as a selective CB1 receptor antagonist, which can block the effects of endocannabinoids and reduce appetite and food intake. CB1 receptors are primarily located in the central nervous system and play a role in regulating food intake, energy balance, and glucose metabolism. By blocking CB1 receptors, this compound can reduce appetite and food intake, as well as improve glucose metabolism and insulin sensitivity.
Biochemical and Physiological Effects:
This compound has been shown to reduce body weight and food intake in animal models of obesity and diabetes. It also improves glucose metabolism and insulin sensitivity, which can help to prevent or treat diabetes. This compound has a favorable safety profile and does not appear to have any significant adverse effects on liver or kidney function.
Advantages and Limitations for Lab Experiments
N-(2-hydroxycyclohexyl)-4-methoxy-N,3-dimethylbenzamide has several advantages for use in lab experiments. It is highly selective for CB1 receptors and has a favorable safety profile. It can be administered orally or intravenously and has a long half-life in the body. However, this compound is not widely available and can be expensive to synthesize. It also has limited solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(2-hydroxycyclohexyl)-4-methoxy-N,3-dimethylbenzamide. One area of interest is the development of more potent and selective CB1 receptor antagonists with improved pharmacokinetic properties. Another area of research is the use of CB1 receptor antagonists in combination with other drugs for the treatment of obesity, diabetes, and other metabolic disorders. Finally, there is a need for further research on the long-term safety and efficacy of CB1 receptor antagonists in humans.
Synthesis Methods
N-(2-hydroxycyclohexyl)-4-methoxy-N,3-dimethylbenzamide is synthesized through a multi-step process involving the reaction of 4-methoxybenzoyl chloride with 2-hydroxycyclohexylamine in the presence of a base. The resulting intermediate is then treated with dimethylamine and a reducing agent to produce the final product. The synthesis method has been optimized to produce high yields of pure this compound.
Properties
IUPAC Name |
N-(2-hydroxycyclohexyl)-4-methoxy-N,3-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO3/c1-11-10-12(8-9-15(11)20-3)16(19)17(2)13-6-4-5-7-14(13)18/h8-10,13-14,18H,4-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKQXIULJDIUUKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)N(C)C2CCCCC2O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.